Cas no 26403-11-2 (Sennoside C)

Sennoside C structure
Sennoside C structure
Product name:Sennoside C
CAS No:26403-11-2
MF:C42H40O19
MW:848.755614280701
CID:239230
PubChem ID:46173829

Sennoside C Chemical and Physical Properties

Names and Identifiers

    • Sennoside C
    • Q-100439
    • (9,9'-BIANTHRACENE)-2-CARBOXYLIC ACID, 5,5'-BIS(.BETA.-D-GLUCOPYRANOSYLOXY)-9,9',10,10'-TETRAHYDRO-4,4'-DIHYDROXY-2'-(HYDROXYMETHYL)-10,10'-DIOXO-, (9R,9'R)-REL-
    • (9,9'-Bianthracene)-2-carboxylic acid, 5,5'-bis(beta-D-glucopyranosyloxy)-9,9',10,10'-tetrahydro-4,4'-dihydroxy-2'-(hydroxymethyl)-10,10'-dioxo-, (R*,R*)-
    • 26403-11-2
    • UNII-UQ166P8802
    • SENNOSIDE C (CONSTITUENT OF SENNA LEAF AND PODS) [DSC]
    • 37271-16-2
    • Sennoside-C
    • (9R)-4-hydroxy-9-[(9R)-4-hydroxy-2-(hydroxymethyl)-10-oxo-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-9H-anthracen-9-yl]-10-oxo-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-9H-anthracene-2-carboxylic acid
    • C16797
    • Q27149784
    • UQ166P8802
    • AKOS025287037
    • CHEBI:80734
    • Inchi: InChI=1S/C42H40O19/c43-11-14-7-18-26(16-3-1-5-22(30(16)34(50)28(18)20(46)8-14)58-41-38(54)36(52)32(48)24(12-44)60-41)27-17-4-2-6-23(59-42-39(55)37(53)33(49)25(13-45)61-42)31(17)35(51)29-19(27)9-15(40(56)57)10-21(29)47/h1-10,24-27,32-33,36-39,41-49,52-55H,11-13H2,(H,56,57)/t24-,25-,26-,27-,32-,33-,36+,37+,38-,39-,41-,42-/m1/s1
    • InChI Key: ZFWOUNNKSHIAFK-RDAFFBQNSA-N
    • SMILES: OC[C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[C@H](OC2C=CC=C3[C@]([C@@]4(C5=CC=CC(O[C@@H]6O[C@H](CO)[C@@H](O)[C@H](O)[C@H]6O)=C5C(=O)C5=C(C=C(C=C45)C(=O)O)O)[H])([H])C4=CC(CO)=CC(O)=C4C(=O)C=23)O1

Computed Properties

  • Exact Mass: 848.21637904g/mol
  • Monoisotopic Mass: 848.21637904g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 61
  • Rotatable Bond Count: 9
  • Complexity: 1580
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 331Ų
  • XLogP3: 0.8

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